1-((4-((2,5-dimethoxyphenyl)amino)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino)propan-2-ol

• IUPAC Name: 1-[[4-(2,5-dimethoxyanilino)-1-phenylpyrazolo[3,4-d]pyrimidin-6-yl]amino]propan-2-ol
• InChI: InChI=1S/C22H24N6O3/c1-14(29)12-23-22-26-20(25-18-11-16(30-2)9-10-19(18)31-3)17-13-24-28(21(17)27-22)15-7-5-4-6-8-15/h4-11,13-14,29H,12H2,1-3H3,(H2,23,25,26,27)
• InChI Key: GVUWHWKSEPZJMC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=NC(=C2C=NN(C2=N1)C3=CC=CC=C3)NC4=C(C=CC(=C4)OC)OC)O
• Molecular Formula: C22H24N6O3
• Molecular Weight: 420.5 g/mol

Description

The compound “1-((4-((2,5-dimethoxyphenyl)amino)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino)propan-2-ol” is a complex organic molecule. It is a derivative of the pyrazolo[3,4-d]pyrimidine family. Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and aromatic rings. The compound appears to contain a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic structure containing a pyrazole ring fused with a pyrimidine ring. It also contains a phenyl group and a propan-2-ol group.

Future Directions

The future directions for this compound could involve further studies to elucidate its exact synthesis process, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential pharmacological activities could be explored in more depth, possibly leading to its development as a therapeutic agent.